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Compound of Interest

Compound Name: Bromocyclopropane-d4

Cat. No.: B590943 Get Quote

For researchers and scientists in the fast-paced world of drug development, ensuring

laboratory safety is paramount. This guide provides essential, immediate, and procedural

information for the safe handling and disposal of Bromocyclopropane-d4, a deuterated

reagent used in synthetic chemistry. Adherence to these protocols is critical to minimize

exposure risks and ensure a safe laboratory environment.

Essential Safety and Handling Information
Bromocyclopropane-d4, like its non-deuterated counterpart, is a flammable liquid whose

vapors can form explosive mixtures with air.[1] It is also an irritant to the skin, eyes, and

respiratory tract.[2] Therefore, stringent safety measures must be implemented during its

handling and storage.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against accidental exposure. The

following table summarizes the required PPE for handling Bromocyclopropane-d4.
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PPE Category Item
Specifications and
Rationale

Eye and Face Protection
Safety Goggles and Face

Shield

Chemical splash goggles

conforming to EN166 or OSHA

29 CFR 1910.133 standards

are mandatory to protect

against splashes.[2][3] A face

shield should be worn over

goggles during procedures

with a high risk of splashing.

Hand Protection Chemical-Resistant Gloves

Nitrile or neoprene gloves are

recommended for handling

halogenated hydrocarbons.[4]

Always inspect gloves for tears

or punctures before use and

replace them immediately if

contaminated. For prolonged

contact, consider heavier-duty

gloves.

Body Protection
Flame-Retardant Laboratory

Coat

A fully buttoned, flame-

retardant lab coat is required

to protect skin and clothing

from splashes and potential

fire hazards.

Respiratory Protection Chemical Fume Hood

All handling of

Bromocyclopropane-d4 must

be conducted in a certified

chemical fume hood to

minimize the inhalation of

vapors.

Foot Protection Closed-Toed Shoes

Sturdy, closed-toed shoes that

cover the entire foot are

mandatory in the laboratory to

protect against spills.
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Quantitative Data Summary
Property Value Source(s)

Molecular Formula C₃D₄HBr

Molecular Weight 125.00 g/mol

Appearance Liquid

Boiling Point 69 °C (for non-deuterated)

Density
1.51 g/mL at 25 °C (for non-

deuterated)

Flash Point
-6 °C (closed cup) (for non-

deuterated)

Storage Temperature 2-8°C

Shipping Hazards Flammable Liquid

Operational Plan: Step-by-Step Guidance
A systematic approach to handling Bromocyclopropane-d4 is crucial for safety and

experimental success.

Receiving and Storage
Inspection: Upon receipt, visually inspect the container for any signs of damage or leakage.

Storage: Store the container in a cool, dry, and well-ventilated area designated for flammable

liquids, away from heat, sparks, and open flames. The recommended storage temperature is

between 2-8°C. Ensure the container is tightly closed.

Experimental Workflow
The following diagram illustrates the standard workflow for safely handling

Bromocyclopropane-d4 from preparation to post-experiment cleanup.
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Safe Handling Workflow for Bromocyclopropane-d4

Preparation

Handling

Cleanup & Disposal

Don Appropriate PPE

Prepare Fume Hood

Assemble Glassware

Transfer Reagent

Perform Reaction

Segregate Waste

Collect Waste

Quench Reaction (if necessary)

Decontaminate Glassware

Dispose of Waste

Contaminated Materials

Doff PPE
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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